Cas no 19068-66-7 (6-Benzyl-2,4-dihydroxy-5H-pyrrolo3,4-dpyrimidin-7(6H)-one)

• Product Name: 6-Benzyl-2,4-dihydroxy-5H-pyrrolo3,4-dpyrimidin-7(6H)-one
• CAS No: 19068-66-7
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• MDL: MFCD23704679
• CID: 1384493
• PubChem ID: 254620
• Update Time: 2025-09-27

6-Benzyl-2,4-dihydroxy-5H-pyrrolo3,4-dpyrimidin-7(6H)-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione
• 6-BENZYL-2,4-DIHYDROXY-5H-PYRROLO[3,4-D]PYRIMIDIN-7(6H)-ONE
• 6-benzyl-2,4-dihydroxy-5H-pyrrolo[3,4-d]pyrimidin-7-one
• NSC79080
• 6-Benzyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione #
• AKOS032947737
• HMS3085G22
• MLS002694116
• DTXSID20291918
• SMR001560047
• NCIOpen2_004777
• 6-Benzyl-2,4-dihydroxy-5H-pyrrolo-[3,4-d]pyrimidin-7(6H)-one
• MFCD23704679
• 6-BENZYL-1H,3H,5H-PYRROLO[3,4-D]PYRIMIDINE-2,4,7-TRIONE
• CHEMBL1885443
• AKOS024462558
• 6-benzyl-1,5-dihydropyrrolo[3,4-d]pyrimidine-2,4,7-trione
• 19068-66-7
• 6-Benzyl-2,4-dihydroxy-5,6-dihydro-7H-pyrrolo[3,4-d]pyrimidin-7-one
• NSC-79080
• CS-0449031
• SCHEMBL1832327
• 6-Benzyl-2,4-dihydroxy-5H-pyrrolo[3,4-d]pyrimidin-7[6H]-one
• 6-Benzyl-2,4-dihydroxy-5H-pyrrolo3,4-dpyrimidin-7(6H)-one

• MDL： MFCD23704679
• Inchi： 1S/C13H11N3O3/c17-11-9-7-16(6-8-4-2-1-3-5-8)12(18)10(9)14-13(19)15-11/h1-5H,6-7H2,(H2,14,15,17,19)
• InChI Key： ILMDMEXCJKULNN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(NC(N2)=O)=O)CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.08013
• Monoisotopic Mass: 257.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 86.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines